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Compound of Interest

Compound Name: 1,3-Diazepane-2-thione

Cat. No.: B148885

Essential Safety and Handling Guide for 1,3-
Diazepane-2-thione

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1,3-
Diazepane-2-thione in a laboratory setting. The following procedures are based on the known
hazards of this compound and general best practices for laboratory safety.

Hazard Summary and Personal Protective
Equipment

While a comprehensive Safety Data Sheet (SDS) for 1,3-Diazepane-2-thione is not readily
available, the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
provides key hazard information.[1] It is crucial to handle this compound with care, assuming it
may have other unknown hazards.
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Hazard Classification

Description

Recommended Personal
Protective Equipment
(PPE) & Handling
Precautions

Acute toxicity, oral (Category
4)[1]

H302: Harmful if swallowed.[1]

PPE: Wear standard laboratory
attire, including a fully buttoned
lab coat, safety glasses or
goggles, and nitrile gloves.
Precautions: Do not eat, drink,
or smoke in areas where this
chemical is handled or stored.
Wash hands thoroughly after
handling.

Skin corrosion/irritation
(Category 2)[1]

H315: Causes skin irritation.[1]

PPE: Wear chemical-resistant
gloves (nitrile is a minimum
recommendation; consider
double-gloving). Ensure the
lab coat has long sleeves.
Precautions: Avoid all direct
skin contact. If contact occurs,
immediately wash the affected
area with soap and water for at
least 15 minutes and seek

medical attention.
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Serious eye damage/eye
irritation (Category 2A)[1]

H319: Causes serious eye

irritation.[1]

PPE: Wear chemical safety
goggles. A face shield should
be worn when there is a
potential for splashing.
Precautions: Avoid any contact
with eyes. If contact occurs,
immediately flush eyes with
copious amounts of water for
at least 15 minutes, lifting the
upper and lower eyelids, and
seek immediate medical

attention.

Specific target organ toxicity,
single exposure; Respiratory

tract irritation (Category 3)[1]

H335: May cause respiratory

irritation.[1]

PPE: Use in a well-ventilated
area, preferably within a
certified chemical fume hood. If
there is a risk of generating
dust or aerosols, a NIOSH-
approved respirator with an
appropriate cartridge may be
necessary. Precautions: Avoid

inhaling dust or fumes.

Operational Plan for Handling 1,3-Diazepane-2-

thione

This step-by-step guide outlines the safe handling of 1,3-Diazepane-2-thione from receipt to

disposal.

Pre-Handling and Preparation

» Review Safety Information: Before beginning any work, review this guide and any other

available safety information. Ensure all personnel are aware of the hazards.

o Gather PPE: Assemble all necessary personal protective equipment as outlined in the table

above.
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Prepare Work Area: Ensure the work area, preferably a chemical fume hood, is clean and
uncluttered. Have an emergency eyewash station and safety shower readily accessible.

Assemble Materials: Have all necessary equipment and reagents for the experiment readily
at hand to minimize movement of the hazardous material.

Handling and Use

Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to
prevent inhalation of dust.

Dissolving: When dissolving the compound, add it slowly to the solvent to avoid splashing.
Reactions: Conduct all reactions within a chemical fume hood.

Avoid Contamination: Use dedicated spatulas and glassware. Do not return unused material
to the original container.

Spill and Emergency Procedures

Minor Spills: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand). Wear appropriate PPE. Place the absorbed material into a sealed, labeled container
for hazardous waste disposal. Clean the spill area with a suitable solvent.

Major Spills: Evacuate the immediate area and alert colleagues. If the spill is large or in a
poorly ventilated area, contact your institution's emergency response team.

Personal Exposure:

o

Skin Contact: Immediately wash with soap and water for at least 15 minutes.

o

Eye Contact: Immediately flush with water for at least 15 minutes and seek medical
attention.

o

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

[¢]

Ingestion: Seek immediate medical attention. Do not induce vomiting.
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Storage

o Store 1,3-Diazepane-2-thione in a tightly sealed, clearly labeled container.
» Keep in a cool, dry, and well-ventilated area away from incompatible materials.

e The storage area should be secured and accessible only to authorized personnel.

Disposal

o Dispose of 1,3-Diazepane-2-thione and any contaminated materials as hazardous waste.
» Follow all local, state, and federal regulations for chemical waste disposal.
» Do not dispose of this chemical down the drain or in the regular trash.

e Use a licensed hazardous waste disposal company.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of 1,3-Diazepane-2-thione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1,3-Diazepane-2-thione | C5SH10N2S | CID 736589 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling 1,3-
Diazepane-2-thione]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148885#personal-protective-equipment-for-handling-
1-3-diazepane-2-thione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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